Cas no 1159817-83-0 (2-Pyridinamine, 4-(2-methylphenyl)-)

• Product Name: 2-Pyridinamine, 4-(2-methylphenyl)-
• CAS No: 1159817-83-0
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5024632
• Update Time: 2025-05-19

2-Pyridinamine, 4-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 4-(2-methylphenyl)-

• Inchi： 1S/C12H12N2/c1-9-4-2-3-5-11(9)10-6-7-14-12(13)8-10/h2-8H,1H3,(H2,13,14)
• InChI Key： LBCDBSNUUFVOLC-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1N)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Pyridinamine, 4-(2-methylphenyl)-

2-Pyridinamine, 4-(2-methylphenyl)- (CAS No. 1159817-83-0)

2-Pyridinamine, 4-(2-methylphenyl)-, also known by its CAS number 1159817-83-0, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its pyridine ring substituted with an amino group at the 2-position and a methylphenyl group at the 4-position. The unique combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a valuable building block in the synthesis of advanced materials and functional molecules.

The synthesis of 2-Pyridinamine, 4-(2-methylphenyl)- typically involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of the amino group at the 2-position is achieved through nucleophilic substitution or other amine-forming reactions, while the substitution at the 4-position with a methylphenyl group requires careful control over regioselectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of these syntheses.

In terms of physical properties, 2-Pyridinamine, 4-(2-methylphenyl)- exhibits a melting point of approximately 165°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the visible region, indicative of its conjugated π-system. The compound's fluorescence properties have been explored in recent studies, revealing potential applications in optoelectronic devices and sensors.

The chemical structure of 2-Pyridinamine, 4-(2-methylphenyl)- makes it highly versatile for further functionalization. For instance, the amino group can act as a nucleophile in subsequent reactions, enabling the construction of biologically active molecules or polymerizable units. Recent research has focused on its use as a precursor for metal-organic frameworks (MOFs) and coordination polymers, where its nitrogen atoms serve as ligands for metal ions.

In the field of drug discovery, 2-Pyridinamine, 4-(2-methylphenyl)- has shown promise as a lead compound for developing inhibitors against various enzymes. Its ability to form hydrogen bonds with biological targets enhances its potential as a bioactive molecule. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry highlight its role in targeting kinases and other therapeutic enzymes.

The application of 2-Pyridinamine, 4-(2-methylphenyl)- extends beyond traditional organic synthesis into nanotechnology. Its use as a template for self-assembled monolayers (SAMs) has been reported, demonstrating potential in surface functionalization for biomedical devices and electronic components. Additionally, its coordination capabilities make it a candidate for designing new types of catalysts in asymmetric synthesis.

In conclusion, 2-Pyridinamine, 4-(2-methylphenyl)- (CAS No. 1159817-83-0) stands out as a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential component in modern chemical toolkits.